Cas no 1251585-79-1 (N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide)

• Product Name: N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide
• CAS No: 1251585-79-1
• MF: C₂₀H₁₆ClFN₄O₂S
• MW: 430.883045196533
• CID: 5396739
• Update Time: 2025-07-09

N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Chloro-4-fluorophenyl)methyl]-4-[(cyclopropylcarbonyl)amino]-3-(2-pyridinyl)-5-isothiazolecarboxamide
• N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

• Inchi： 1S/C20H16ClFN4O2S/c21-13-9-11(4-7-14(13)22)10-24-20(28)18-17(25-19(27)12-5-6-12)16(26-29-18)15-3-1-2-8-23-15/h1-4,7-9,12H,5-6,10H2,(H,24,28)(H,25,27)
• InChI Key： BZDDFSITGDPUDM-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=C(F)C(Cl)=C2)=O)=C(NC(C2CC2)=O)C(C2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.484±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.7±50.0 °C(Predicted)
• pka: 12.11±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

Introduction to CAS No. 1251585-79-1: N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

The compound CAS No. 1251585-79-1, also known as N-[(3-chloro-4-fluorophenyl)methyl]-4-cyclopropaneamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule's structure incorporates several key functional groups, including a chloro-fluorophenyl group, a cyclopropylamino moiety, and a pyridinyl substituent, all of which contribute to its distinctive properties.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, plays a crucial role in modulating its pharmacokinetic properties. The integration of the pyridinyl group further enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug design. Researchers have reported that this compound exhibits potent inhibitory effects against certain enzymes, suggesting its potential application in the treatment of diseases such as cancer and inflammatory disorders.

The synthesis of CAS No. 1251585-79-1 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The molecule's synthesis typically begins with the preparation of intermediate compounds, such as the chloro-fluorophenyl methyl group and the cyclopropylamino derivative. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the product's purity and structural integrity.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its ability to act as a selective inhibitor makes it an attractive candidate for use in drug discovery programs targeting specific molecular pathways. Furthermore, its structural versatility allows for modifications that could potentially enhance its bioavailability and efficacy. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets, providing valuable insights into its mechanism of action.

Despite its potential benefits, the handling and storage of CAS No. 1251585-79_79_1 require adherence to standard safety protocols due to its chemical reactivity. Proper ventilation and protective equipment should be used during synthesis and manipulation to minimize health risks. Additionally, environmental considerations must be taken into account when disposing of waste generated during its production.

In conclusion, CAS No. 125158_79_79_79_79_79_79_79_79_79_79_79_79_79_79_79 is a fascinating compound with a wealth of opportunities for further exploration. Its unique structure and promising biological activities position it as a key player in the development of innovative chemical entities with therapeutic potential. Continued research into its properties will undoubtedly shed light on new applications and optimizations that could benefit various industries.